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Compound of Interest

Compound Name: N-Butylbenzamide

Cat. No.: B1595955

For Researchers, Scientists, and Drug Development Professionals
December 19, 2025

This document provides a comprehensive overview of the safety and handling precautions for
N-Butylbenzamide (CAS No. 2782-40-3). The information herein is intended to equip
laboratory personnel with the knowledge necessary to handle this chemical safely, minimize
exposure risks, and respond effectively in case of an emergency. Due to the limited availability
of a comprehensive Safety Data Sheet (SDS), this guide synthesizes information from various
sources and outlines standardized experimental protocols for hazard assessment.

Chemical Identification and Physical Properties

N-Butylbenzamide is a chemical compound with the molecular formula C11H1sNO.
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Property Value Source
CAS Number 2782-40-3 [11[2]
Molecular Formula C11H1sNO [1]
Molecular Weight 177.24 g/mol [1]
Appearance Data Not Available

Melting Point Data Not Available

Boiling Point Data Not Available

Density Data Not Available

Solubility Data Not Available

Flash Point Data Not Available

Hazard Identification and Classification

N-Butylbenzamide is classified as a hazardous chemical. The primary and associated hazards
are summarized below.

Hazard Class GHS Hazard Statement Source
Serious Eye Damage/Eye H318: Causes serious eye 3]
Irritation damage.
Skin Corrosion/Irritation H315: Causes skin irritation. [4]
Serious Eye Damage/Eye H319: Causes serious eye ]
Irritation irritation.
Specific target organ toxicity — ]

) ] H335: May cause respiratory
Single exposure (Respiratory [4]

o irritation.
tract irritation)

Signal Word: Danger|[3]

Hazard Pictograms:

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C2782403&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8911375.htm
https://webbook.nist.gov/cgi/inchi?ID=C2782403&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C2782403&Mask=200
https://www.benchchem.com/product/b1595955?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylbenzamide
https://hoffmanchemicals.com/products/2782-40-3-n-butylbenzamide
https://hoffmanchemicals.com/products/2782-40-3-n-butylbenzamide
https://hoffmanchemicals.com/products/2782-40-3-n-butylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

lsalt text

lsalt text

Toxicological Information

Specific quantitative toxicological data, such as LD50 and LC50 values for N-Butylbenzamide,
are not readily available in the public domain. In the absence of specific data, it is prudent to
treat this compound with a high degree of caution, assuming it may have significant toxicity.
The primary identified toxicological concerns are severe eye damage and skin and respiratory
irritation. [3][4]

Toxicity .

. Value Species Route Source
Endpoint
Acute Oral Data Not

Toxicity (LD50) Available

Acute Dermal Data Not
Toxicity (LD50) Available

Acute Inhalation Data Not
Toxicity (LC50) Available

Skin )
) o Causes skin General
Corrosion/Irritatio Dermal [4]
irritation Assessment
n
Serious Eye Causes serious General
o Ocular [3]
Damage/lrritation  eye damage Assessment

| Respiratory Irritation | May cause respiratory irritation | General Assessment | Inhalation | [4]|

Handling and Storage
Engineering Controls

o Work in a well-ventilated area, preferably in a certified chemical fume hood.
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e Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)

Protection Type Recommended Equipment

Rationale

] Chemical safety goggles and a
Eye and Face Protection )
face shield.

To protect against splashes
and aerosols that can cause

serious eye damage.

Chemical-resistant gloves
) ] (e.g., nitrile, neoprene). A lab
Skin Protection _ _
coat or chemical-resistant

apron.

To prevent skin contact and

irritation.

A NIOSH-approved respirator

with an appropriate cartridge
Respiratory Protection should be used if ventilation is

inadequate or if aerosols or

dust are generated.

To prevent respiratory tract

irritation.

Storage

» Store in a cool, dry, and well-ventilated area.

o Keep containers tightly closed to prevent contamination and moisture absorption.

» Store away from incompatible materials, such as strong oxidizing agents.

First Aid Measures

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

persists, seek medical attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention. [5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Accidental Release Measures

» Small Spills: Carefully sweep or vacuum the material, avoiding dust generation. Place it into
a suitable, labeled container for disposal.

o Large Spills: Evacuate the area and prevent entry of unnecessary personnel. Wear
appropriate PPE. Contain the spill and prevent it from entering drains or waterways. Collect
the material and place it in a designated container for disposal.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Thermal decomposition may produce toxic fumes, including carbon
monoxide, carbon dioxide, and nitrogen oxides.
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Protocols

Detailed experimental protocols for N-Butylbenzamide are not publicly available. However, the
following are generalized methodologies based on OECD guidelines for assessing the key
identified hazards.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test is designed to assess the potential of a substance to cause eye irritation or corrosion.

[6]
» Animal Model: Albino rabbits are typically used.

e Procedure: A single dose of the test substance (0.1 mL for liquids or not more than 100 mg
for solids) is applied to the conjunctival sac of one eye of the animal. The other eye serves
as a control. [7]3. Observation: The eyes are examined at 1, 24, 48, and 72 hours after
application. [8]The degree of eye irritation is scored for the cornea, iris, and conjunctiva. The
observation period can be extended up to 21 days to assess the reversibility of the effects.
[8]4. Pain Management: To minimize pain and distress, topical anesthetics and systemic
analgesics are administered before and after the application of the test substance. [9]

Acute Dermal Irritation (Based on OECD Guideline 404)

This test evaluates the potential of a substance to cause skin irritation.
e Animal Model: Albino rabbits are commonly used.

o Procedure: The fur on the dorsal area of the animal is clipped. The test substance is applied
to a small area of the skin (approximately 6 cm2) and covered with a gauze patch. The
exposure duration is typically 4 hours. [10]3. Observation: After the patch is removed, the
skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours
after exposure. The severity of the skin reaction is scored. The observation period may be
extended to 14 days to assess the reversibility of any observed effects. [10]
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Skin Sensitization (Based on OECD Guideline 429 -
Local Lymph Node Assay)

The Local Lymph Node Assay (LLNA) is an alternative method to guinea pig tests for
identifying potential skin sensitizers. [11]

e Animal Model: Mice are used for this assay.

o Procedure: The test substance is applied to the dorsum of each ear of the mouse daily for
three consecutive days. [11]3. Endpoint: The proliferation of lymphocytes in the draining
auricular lymph nodes is measured. A substance is classified as a skin sensitizer if it induces
a threefold or greater increase in lymphocyte proliferation compared to the control group.
[11]

Visualized Workflows

The following diagrams illustrate key logical workflows for handling N-Butylbenzamide.
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Safe Handling Workflow

Preparation:
- Review SDS
- Wear full PPE
- Work in fume hood

'

Weighing:
- Use contained balance
- Minimize dust/aerosol

:

Transfer:
- Use appropriate tools
- Avoid splashing

'

Cleanup:
- Decontaminate surfaces
- Dispose of waste properly

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Exposure Response Protocol

Exposure Occurs

Skin/Eye Coria/at/ \ Inhalation

Flush with water for 15 min Move to fresh air
Remove contaminated clothing Seek immediate medical attention

:

Seek medical attention

Click to download full resolution via product page

Exposure Response Protocol Diagram

Disposal Considerations

Dispose of N-Butylbenzamide and any contaminated materials in accordance with local, state,
and federal regulations. Chemical waste generators must determine whether a discarded
chemical is classified as hazardous waste. [5]Do not allow the chemical to enter drains or

waterways.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
Safety Data Sheet (SDS). All laboratory personnel should be thoroughly trained in chemical
safety and handling procedures. It is the responsibility of the user to conduct a thorough risk

assessment before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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